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Compound of Interest

Compound Name: Einecs 299-216-8

Cat. No.: B15187242 Get Quote

Despite a comprehensive search for the chemical compound designated by CAS number

93857-83-1, detailed research applications, quantitative biological data, and specific

experimental protocols remain largely undocumented in publicly accessible scientific literature

and databases. The compound, identified as 2-{3-Allyl-5-[2-(1-ethyl-4(1H)-

quinolinylidene)ethylidene]-4-oxo-2-thiazolidinylidene}methyl-5,6-dimethyl-3-

ethylbenzoxazolium bromide, belongs to a complex class of organic molecules with structural

motifs that suggest potential applications in dye chemistry and biomedical research. This guide

provides a technical overview based on the general characteristics of its constituent chemical

moieties.

The core structure of CAS 93857-83-1 integrates several key heterocyclic and aromatic

systems: a quinoline, a thiazolidinone, and a benzoxazole. These components are known to be

present in various biologically active compounds and functional dyes. The extended π-system

formed by the linkage of these rings suggests that the compound is likely a merocyanine dye, a

class of molecules known for their solvatochromic properties and use as spectral sensitizers

and fluorescent probes.

General Characteristics and Potential Research
Areas
While specific data for CAS 93857-83-1 is unavailable, the known properties of its structural

components allow for educated inferences about its potential research applications.
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Thiazolidinone Derivatives: The thiazolidinone ring is a prominent scaffold in medicinal

chemistry, with derivatives exhibiting a wide range of pharmacological activities.[1][2][3][4][5]

These include antimicrobial, antifungal, antiviral, and anticancer properties.[1][3] The presence

of this moiety in CAS 93857-83-1 suggests that the compound could be investigated for similar

biological activities.

Quinoline and Benzoxazole Moieties: Quinoline and benzoxazole derivatives are also of

significant interest in drug discovery and materials science.[6][7][8][9][10][11] They are often

associated with fluorescence and have been developed as fluorescent labels for biomolecules.

[6][12] The benzoxazole core, in particular, is found in various natural and synthetic compounds

with diverse biological activities.[7][8][9][10][11]

Merocyanine Dyes: The overall structure strongly indicates that CAS 93857-83-1 is a

merocyanine dye. These dyes are characterized by a donor-acceptor structure, leading to their

unique spectral properties. They have historical applications as sensitizers in photographic

materials and are increasingly being explored as fluorescent probes for biological imaging,

voltage sensing in neurons, and as components in organic electronics.

Hypothetical Experimental Workflow
Given the lack of specific experimental data, a hypothetical workflow for investigating the

research applications of CAS 93857-83-1 can be proposed. This workflow is based on standard

methodologies for characterizing novel chemical compounds with potential biological or

material science applications.

Caption: A generalized workflow for the synthesis, characterization, and initial biological

evaluation of a novel chemical compound.

Conclusion
In conclusion, while CAS number 93857-83-1 is associated with the specific chemical structure

of 2-{3-Allyl-5-[2-(1-ethyl-4(1H)-quinolinylidene)ethylidene]-4-oxo-2-thiazolidinylidene}methyl-

5,6-dimethyl-3-ethylbenzoxazolium bromide, there is a significant lack of published research

detailing its synthesis, properties, and applications. Based on its structural components, it is

likely a merocyanine dye with potential for use as a fluorescent probe or as a scaffold for

developing new therapeutic agents. Further empirical investigation is required to elucidate its
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specific characteristics and to validate any of its potential applications. The absence of data

precludes the creation of detailed tables, experimental protocols, and signaling pathway

diagrams as requested. Researchers interested in this compound would need to undertake

foundational research to establish its basic scientific profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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